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Shanghai, China — January 22, 2026 — m-Xylenebisacrylamide, a bifunctional monomer with
significant potential in polymer chemistry and materials science, has garnered increasing
interest for its role in the synthesis of advanced polymers. This technical guide offers a detailed
overview of the core physical properties of m-Xylenebisacrylamide, providing essential data
for researchers, scientists, and professionals in drug development and polymer chemistry.

Introduction to m-Xylenebisacrylamide

m-Xylenebisacrylamide, systematically named N,N'-(1,3-phenylenebis(methylene))bis(2-
propenamide), is a crosslinking agent distinguished by the presence of two acrylamide
functionalities.[1] These reactive groups are linked by a meta-substituted xylene bridge,
imparting a specific spatial orientation and rigidity to the polymer networks it forms. Its chemical
structure plays a crucial role in determining the physical and chemical characteristics of the
resulting polymers, influencing properties such as thermal stability, mechanical strength, and
swelling behavior.
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Core Physical Properties

A thorough understanding of the physical properties of m-Xylenebisacrylamide is fundamental
for its application in polymer synthesis and material design. These properties dictate its
handling, processing, and reactivity.

Molecular and Chemical Identity

The foundational identity of m-Xylenebisacrylamide is established by its molecular formula
and weight, which are critical for stoichiometric calculations in polymerization reactions.

Property Value Source

Chemical Formula C14H16N202 [1]

Molecular Weight 244.29 g/mol [1]

CAS Number 2842-63-9 [1]
N,N'-(1,3-

IUPAC Name phenylenebis(methylene))bis(2  [1]

-propenamide)

Physical State and Appearance

At ambient conditions, m-Xylenebisacrylamide exists as a solid. A commercial supplier
describes it as a powder, which is a common physical form for this type of chemical compound.
[2] This powdered form facilitates its handling and dispersion in reaction media.

Challenges in Data Availability

Despite its importance as a crosslinking agent, a comprehensive, publicly available dataset of
experimentally determined physical properties for m-Xylenebisacrylamide remains elusive.
Key experimental values such as melting point, boiling point, density, and solubility in various
solvents are not readily found in common chemical databases or supplier technical data
sheets. Much of the available online information pertains to a structurally similar but distinct
compound, N,N'-methylenebisacrylamide, leading to potential confusion.
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The absence of this critical data necessitates that researchers undertake experimental
determination of these properties as a preliminary step in their work with m-
Xylenebisacrylamide.

Experimental Determination of Physical Properties:
Methodologies

For researchers and drug development professionals requiring precise physical property data
for m-Xylenebisacrylamide, standardized experimental protocols are essential. The following
section outlines the principles and general methodologies for determining key physical
characteristics.

Melting Point Determination

The melting point is a crucial indicator of purity and provides insight into the thermal stability of
the compound.

Principle: The melting point is the temperature at which a solid transitions to a liquid at
atmospheric pressure. For a pure crystalline solid, this transition occurs over a narrow
temperature range.

Experimental Workflow:

Caption: Workflow for Melting Point Determination.

Solubility Assessment

Understanding the solubility of m-Xylenebisacrylamide in various solvents is critical for its use
in solution polymerization and other applications.

Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called
solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. The
solubility of a substance fundamentally depends on the physical and chemical properties of
both the solute and the solvent as well as on temperature, pressure, and the pH of the solution.

Experimental Workflow:
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Caption: Workflow for Solubility Assessment.

Conclusion

m-Xylenebisacrylamide is a valuable bifunctional monomer with significant applications in
polymer science. While its fundamental chemical identity is well-established, a comprehensive
public repository of its experimentally determined physical properties is currently lacking. This
guide has provided the known foundational data and outlined the standard methodologies for
determining the critical physical parameters of melting point and solubility. The experimental
characterization of these properties is a crucial prerequisite for the effective and predictable
application of m-Xylenebisacrylamide in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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